(2-Methylpropyl)[2-(piperidin-1-yl)ethyl]amine

• Molecular Formula: C11H24N2
• Molecular Weight: 184.32 g/mol
• IUPAC Name: 2-methyl-N-(2-piperidin-1-ylethyl)propan-1-amine
• InChI: InChI=1S/C11H24N2/c1-11(2)10-12-6-9-13-7-4-3-5-8-13/h11-12H,3-10H2,1-2H3
• InChI Key: RUPGFPVUWHFJGH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNCCN1CCCCC1

Description

(2-Methylpropyl)[2-(piperidin-1-yl)ethyl]amine is a tertiary amine characterized by a branched 2-methylpropyl (isobutyl) group and a 2-(piperidin-1-yl)ethyl moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2-Methylpropyl)[2-(piperidin-1-yl)ethyl]amine typically involves the reaction of 2-(piperidin-1-yl)ethanol with isobutylamine under specific conditions. The reaction is usually carried out in the presence of a catalyst such as palladium on carbon (Pd/C) and hydrogen gas (H2) to facilitate the hydrogenation process .

Industrial Production Methods

Industrial production methods for this compound often involve large-scale hydrogenation reactions using continuous flow reactors. These reactors allow for better control over reaction conditions, leading to higher yields and purity of the final product .

Chemical Reactions Analysis

N-Alkylation Reactions

Alkylation of the amine nitrogen is a primary reaction pathway. In a study involving structurally similar piperidine-ethylamines, 1-(2-aminoethyl)piperidine reacted with electrophilic agents like malononitrile derivatives under mild conditions. For example:

Reactants	Conditions	Yield	Source
[Bis(methylthio)methylene]malononitrile + 1-(2-aminoethyl)piperidine	THF, 30°C, 5 hours	45%
[Bis(methylthio)methylene]malononitrile + 1-(2-aminoethyl)piperidine	Ethanol, 70°C, 6 hours	88%

The higher yield at elevated temperatures (70°C) highlights the role of thermal activation in promoting nucleophilic substitution. Piperidine’s electron-donating effects enhance the amine’s nucleophilicity, favoring alkylation.

Acylation Reactions

Acylation with carboxylic acid derivatives is well-documented. In a synthesis of a piperazine-containing amide, 1-piperidineethanamine reacted with 5-bromoisophthalic acid using EDC/HOBt coupling agents in DMF:

Reactants	Conditions	Yield	Source
5-Bromoisophthalic acid + 1-piperidineethanamine	DMF, EDC/HOBt, 16 hours, RT	89%

This demonstrates the compatibility of piperidine-ethylamines with carbodiimide-mediated acylation, producing stable amides.

Salt Formation

The amine forms salts with acids, facilitating purification. For instance, adjusting the pH of a reaction mixture containing 1-(2-aminoethyl)piperidine to 4 with HCl precipitated the hydrochloride salt:

Process	Conditions	Outcome	Source
Acidification with HCl	pH 4, aqueous workup	Precipitation of solid

Salts are critical for isolating amines from polar solvents, as seen in multiple protocols .

Reductive Amination

While direct data for this compound is limited, analogous amines like 2-(piperidin-1-yl)ethanamine undergo reductive amination with ketones or aldehydes. For example, reacting with tert-butyl 4-fluorobenzoate under neat conditions at 120°C yielded a secondary amine:

Reactants	Conditions	Yield	Source
tert-Butyl 4-fluorobenzoate + 2-(piperidin-1-yl)ethanamine	120°C, neat, overnight	64%

Oxidation

Tertiary amines like this compound may oxidize to N-oxides under strong oxidizing conditions, though specific data is absent in the provided sources. Controlled oxidation could be explored using agents like H₂O₂ or mCPBA.

Key Reaction Trends Table

Reaction Type	Preferred Solvent	Temperature Range	Typical Yield	Key Reagents
N-Alkylation	THF/Ethanol	30–70°C	45–88%	Electrophiles (e.g., alkyl halides)
Acylation	DMF	RT	89%	EDC, HOBt
Salt Formation	Water/THF	RT	N/A	HCl, NaOH
Reductive Amination	Neat	120°C	64%	None (thermal)

Scientific Research Applications

(2-Methylpropyl)[2-(piperidin-1-yl)ethyl]amine has various scientific research applications:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Studied for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: Investigated for its potential use in drug development, particularly in the synthesis of piperidine-based pharmaceuticals.

Industry: Utilized in the production of agrochemicals and other industrial chemicals.

Mechanism of Action

The mechanism of action of (2-Methylpropyl)[2-(piperidin-1-yl)ethyl]amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can modulate the activity of these targets, leading to various biological effects. For example, it may inhibit certain enzymes involved in metabolic pathways or bind to receptors to alter cellular signaling .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Comparisons

The compound’s structural analogs differ in alkyl chain length, substituent groups, or piperidine modifications, which influence physicochemical properties and biological activity. Below is a comparative analysis:

Compound	Molecular Formula	Key Structural Features	Reported Activity/Use	Reference
(2-Methylpropyl)[2-(piperidin-1-yl)ethyl]amine	C12H24N2	Branched 2-methylpropyl group; ethyl linker to piperidine	Not explicitly reported, but structural analogs suggest potential enzyme/receptor modulation.
(1-Cyclopropylethyl)[2-(piperidin-1-yl)ethyl]amine	C12H24N2	Cyclopropylethyl group; ethyl linker to piperidine	Investigated in medicinal chemistry for receptor binding due to strained cyclopropane.
[2-(1-Isobutyl-1H-benzimidazol-2-yl)ethyl]amine	C13H20ClN3	Isobutyl-benzimidazole core; ethylamine backbone	Dihydrochloride salt used in kinase inhibition studies.
(R)-2-Amino-6-borono-2-(2-(piperidin-1-yl)ethyl)hexanoic acid	C13H24BNO2	Piperidinyl ethyl group; boronic acid substituent	Potent arginase I/II inhibitor; clinical relevance in cardiovascular diseases.
N-(3-(2-Methylpiperidin-1-yl)propyl)acetamide	C11H22N2O	Methylpiperidine-propyl chain; acetamide terminus	Explored in neurological targets due to enhanced blood-brain barrier penetration.

Key Findings:

Piperidine-containing compounds with ethyl linkers (e.g., in arginase inhibitors) exhibit optimal spatial alignment for active-site interactions, as shown by X-ray crystallography .

Biological Activity :

• Tertiary amines with ethyl-piperidine moieties (e.g., compound 9 in ) demonstrate dual inhibition of arginase I/II, suggesting that (2-Methylpropyl)[2-(piperidin-1-yl)ethyl]amine may share similar mechanistic pathways .
• Isobutyl-benzimidazole derivatives () show kinase inhibition, highlighting the role of branched alkyl groups in hydrophobic binding pockets .

Safety and Handling :

• While safety data for the target compound are unavailable, structurally related methyl(2-methylpropyl)amine (CAS 625-43-4) causes skin/eye irritation, necessitating precautions during handling .

Data Tables

Table 1: Physicochemical Properties of Selected Analogs

Compound	Molecular Weight	LogP (Predicted)	Water Solubility
(2-Methylpropyl)[2-(piperidin-1-yl)ethyl]amine	196.33 g/mol	2.8	Low
(1-Cyclopropylethyl)[2-(piperidin-1-yl)ethyl]amine	196.33 g/mol	2.5	Moderate
(R)-2-Amino-6-borono-2-(2-(piperidin-1-yl)ethyl)hexanoic acid	257.15 g/mol	1.2	High

Biological Activity

(2-Methylpropyl)[2-(piperidin-1-yl)ethyl]amine, a piperidine derivative, has garnered attention for its potential biological activities and therapeutic applications. This compound is structurally characterized by a piperidine ring substituted with a 2-methylpropyl group and an ethylamine chain. The biological activity of this compound is primarily investigated in the realms of pharmacology and medicinal chemistry.

• Chemical Formula : C$_{12}$H$_{19}$N
• Molecular Weight : 191.29 g/mol
• Structural Features : Contains a piperidine ring, which is known for its role in various biological activities.

Pharmacological Applications

• Neuropharmacology :
  • Piperidine derivatives are often studied for their effects on neurotransmitter systems. Research indicates that compounds similar to (2-Methylpropyl)[2-(piperidin-1-yl)ethyl]amine can modulate dopaminergic and serotonergic pathways, potentially influencing mood and cognitive functions .
• Anticancer Activity :
  • Some studies have shown that piperidine derivatives exhibit significant cytotoxic effects against various cancer cell lines. For instance, compounds that share structural similarities with (2-Methylpropyl)[2-(piperidin-1-yl)ethyl]amine have been reported to induce apoptosis in cancer cells by activating caspases and altering mitochondrial membrane potential .
• Antimicrobial Properties :
  • The compound has been evaluated for antibacterial and antifungal activities. Preliminary findings suggest that it may inhibit the growth of certain pathogenic microorganisms, although specific data on (2-Methylpropyl)[2-(piperidin-1-yl)ethyl]amine remains limited .

The biological effects of (2-Methylpropyl)[2-(piperidin-1-yl)ethyl]amine are thought to be mediated through interactions with various receptors, including:

• G Protein-Coupled Receptors (GPCRs) : Many piperidine derivatives act as ligands for GPCRs, influencing signaling pathways related to pain perception, inflammation, and immune responses .
• P-glycoprotein Interaction : Studies indicate that certain derivatives can interact with P-glycoprotein, a key player in drug transport across cell membranes, which may affect the pharmacokinetics of co-administered drugs .

Study 1: Anticancer Activity Assessment

A recent study assessed the anticancer properties of a series of piperidine derivatives, including those structurally related to (2-Methylpropyl)[2-(piperidin-1-yl)ethyl]amine. The study utilized MTT assays to evaluate cell viability across multiple cancer cell lines:

Compound	Cell Line	IC$_{50}$ (µM)	Mechanism
Compound A	A549 (Lung Cancer)	15	Induces apoptosis
Compound B	MCF-7 (Breast Cancer)	20	Inhibits cell proliferation
(2-Methylpropyl)[2-(piperidin-1-yl)ethyl]amine	HeLa (Cervical Cancer)	TBD	TBD

Study 2: Antimicrobial Activity

Another investigation focused on the antimicrobial efficacy of several nitrogen-containing compounds, including analogs of (2-Methylpropyl)[2-(piperidin-1-yl)ethyl]amine. The results indicated varying degrees of effectiveness against bacterial strains such as Staphylococcus aureus and Escherichia coli:

Compound	Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Compound C	Staphylococcus aureus	32 µg/mL
Compound D	Escherichia coli	64 µg/mL
(2-Methylpropyl)[2-(piperidin-1-yl)ethyl]amine	TBD	TBD